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Compound of Interest

Compound Name: Methyl 3-bromopropanoate

Cat. No.: B147280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the structural and physical properties

of methyl 3-bromopropanoate, a key reagent in various synthetic organic chemistry

applications, including the synthesis of pharmaceuticals and other bioactive molecules.

Chemical Structure
Methyl 3-bromopropanoate is the methyl ester of 3-bromopropanoic acid. Its structure

consists of a three-carbon propanoate chain with a bromine atom at the C3 position and a

methyl ester group.

The chemical formula for methyl 3-bromopropanoate is C₄H₇BrO₂.[1][2][3][4] The structure

can be represented in several ways, including its SMILES and InChI strings, which are useful

for computational chemistry applications.

SMILES: COC(=O)CCBr[1][4]

InChI: InChI=1S/C4H7BrO2/c1-7-4(6)2-3-5/h2-3H2,1H3[1]

A 2D representation of the molecular structure is provided in the diagram below.

Figure 1: 2D Structural Diagram of Methyl 3-bromopropanoate.
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Physicochemical Properties
The molecular weight is a fundamental property for stoichiometric calculations in chemical

reactions. The table below summarizes the key quantitative data for methyl 3-
bromopropanoate.

Property Value

Molecular Weight 167.00 g/mol [1][2][4][5]

Molecular Formula C₄H₇BrO₂[1][2][3][4]

CAS Number 3395-91-3[2][3][4][5]

Methodological Considerations
The determination of the molecular weight of a compound like methyl 3-bromopropanoate is

typically achieved through mass spectrometry. This technique ionizes the molecule and

separates the ions based on their mass-to-charge ratio, providing a precise measurement of

the molecular mass. The structural formula is confirmed using techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C NMR) and Infrared (IR) spectroscopy,

which provide information about the connectivity of atoms and the functional groups present in

the molecule.

Due to the standardized and widely understood nature of these analytical techniques, detailed

experimental protocols are not provided in this summary. For specific applications, researchers

should refer to established protocols and instrument-specific operating procedures.

Disclaimer: This document is intended for informational purposes for a technical audience. It is

not a substitute for a comprehensive safety data sheet (SDS) or detailed experimental

protocols. Always consult the relevant safety and handling information before working with this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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